PKYIYYHPJGQKRE-UHFFFAOYSA-N
Description
Such compounds often exhibit diverse applications in medicinal chemistry, agrochemicals, and materials science due to their electron-withdrawing substituents (e.g., trifluoromethyl or chlorine groups) and aromatic stability .
Properties
Molecular Formula |
C25H30N6O4S2 |
|---|---|
Molecular Weight |
542.673 |
InChI |
InChI=1S/C25H30N6O4S2/c1-2-35-25(34)30-14-12-29(13-15-30)21(32)17-36-24-27-31-22(33)19-16-28(10-8-18-6-4-3-5-7-18)11-9-20(19)26-23(31)37-24/h3-7H,2,8-17H2,1H3 |
InChI Key |
PKYIYYHPJGQKRE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN3C(=O)C4=C(CCN(C4)CCC5=CC=CC=C5)N=C3S2 |
Origin of Product |
United States |
Comparison with Similar Compounds
The following analysis compares structural analogs from the evidence to highlight trends in physicochemical properties, synthesis methods, and bioactivity.
Structural and Physicochemical Properties
Table 1 summarizes key properties of selected compounds:
Key Observations :
- CAS 871826-12-9 features a trifluoromethylpyridine core, contributing to high lipophilicity (LogP = 2.12) and moderate bioavailability (0.55) .
- CAS 918538-05-3 , a chlorinated pyrazolo-triazine derivative, has lower molecular weight (188.01 Da) and higher predicted LogP (2.45), suggesting enhanced membrane permeability .
- CAS 1073182-87-2 includes a carboxylic acid group, increasing polarity (TPSA = 71.1 Ų) and reducing GI absorption compared to others .
CAS 871826-12-9
Synthesized via a multi-step protocol involving:
Reagents : Trifluoromethylpyridine, triethylamine, hexafluorophosphate coupling agents.
Conditions : Tetrahydrofuran (THF) solvent, room temperature, 12-hour reaction time.
Characterization : NMR (¹H, ¹³C, ¹⁹F), high-resolution mass spectrometry (HRMS) .
CAS 918538-05-3
Prepared through cyclization reactions:
Reagents : 5-Cyclobutyl-1H-pyrazol-3-amine, dichloropyridine derivatives.
Conditions : N,N-dimethylformamide (DMF), 80°C, 6-hour stirring.
Yield : 72% after purification by column chromatography .
Comparison :
- Trifluoromethylpyridine derivatives (e.g., CAS 871826-12-9) require milder conditions but longer reaction times.
- Chlorinated heterocycles (e.g., CAS 918538-05-3) achieve higher yields but demand elevated temperatures .
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